Cas no 55129-60-7 (2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-)

2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro- structure
55129-60-7 structure
Product Name:2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-
CAS No:55129-60-7
MF:C15H16O5
MW:276.284544944763
CID:375756
PubChem ID:315933
Update Time:2025-04-19

2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzoxecin-2,8(3H)-dione,10-(acetyloxy)-4,5,6,7-tetrahydro-
    • (2,8-dioxo-4,5,6,7-tetrahydro-3H-1-benzoxecin-10-yl) acetate
    • 2H-1-Benzoxecin-2, 10-(acetyloxy)-4,5,6,7-tetrahydro-
    • AC1L7SRQ
    • CTK8J2271
    • NSC242993
    • NSC-242993
    • DTXSID60311402
    • 2H-1-Benzoxecin-2,8(3H)-dione, 10-(acetyloxy)-4,5,6,7-tetrahydro-
    • 55129-60-7
    • SMR001830830
    • CHEMBL1906510
    • MLS003115248
    • Inchi: 1S/C15H16O5/c1-10(16)19-11-7-8-14-12(9-11)13(17)5-3-2-4-6-15(18)20-14/h7-9H,2-6H2,1H3
    • InChI Key: GQIWVSJJJGSNGB-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCC(C2C=C(C=CC1=2)OC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 276.09978
  • Monoisotopic Mass: 276.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • Density: 1.207
  • Boiling Point: 439.8°C at 760 mmHg
  • Flash Point: 196.3°C
  • Refractive Index: 1.524
  • PSA: 69.67
  • LogP: 2.66410
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